2-Amino-1-(2,3-dichlorophenyl)ethan-1-one
Overview
Description
2-Amino-1-(2,3-dichlorophenyl)ethan-1-one, also known as DACE, is a chemical compound that has gained significant attention in scientific research. DACE is a ketone derivative that is commonly used in the synthesis of pharmaceuticals and other organic compounds.
Mechanism of Action
The mechanism of action of 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one is not fully understood. However, it is believed to act as a nucleophile in organic reactions. 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one has also been shown to inhibit the activity of certain enzymes, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
2-Amino-1-(2,3-dichlorophenyl)ethan-1-one has been shown to have a range of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as antiviral and anticancer properties. 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one has also been shown to have an effect on the central nervous system, and may have potential as a treatment for neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one in lab experiments is its versatility. It can be used in the synthesis of a wide range of organic compounds, and has potential as a building block for the synthesis of new drugs. However, one limitation of using 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one is its potential toxicity. It is important to handle 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one with care, and to follow proper safety protocols when working with this compound.
Future Directions
There are several future directions for the study of 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one. One area of research is the development of new synthetic methods for 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one and its derivatives. Another area of research is the exploration of 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one's potential therapeutic effects, particularly in the treatment of neurodegenerative diseases. Additionally, the study of 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one's mechanism of action may lead to the development of new drugs with improved efficacy and fewer side effects.
Conclusion
In conclusion, 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one is a versatile compound that has potential applications in the synthesis of various pharmaceuticals and other organic compounds. It has been shown to have a range of biochemical and physiological effects, and may have potential as a treatment for neurodegenerative diseases. While there are limitations to working with 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one, its potential benefits make it an important area of study for the future.
Scientific Research Applications
2-Amino-1-(2,3-dichlorophenyl)ethan-1-one has been extensively studied for its potential use in the synthesis of various pharmaceuticals. It is a versatile compound that can be used in the synthesis of a wide range of organic compounds, including anti-cancer agents, anti-inflammatory drugs, and antiviral agents. 2-Amino-1-(2,3-dichlorophenyl)ethan-1-one has also been studied for its potential use in the synthesis of chiral compounds, which are molecules that have a non-superimposable mirror image.
properties
IUPAC Name |
2-amino-1-(2,3-dichlorophenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO/c9-6-3-1-2-5(8(6)10)7(12)4-11/h1-3H,4,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCFLKCJIRSHEAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C(=O)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(2,3-dichlorophenyl)ethan-1-one | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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